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Compound of Interest

Compound Name: Fmoc-2,6-dimethyl-L-tyrosine

CAS No.: 206060-54-0

Cat. No.: B1321272

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fmoc-2,6-dimethyl-L-tyrosine
(CAS No. 206060-54-0), a crucial building block in modern peptide chemistry and drug

discovery. This document details its physicochemical properties, analytical data, synthesis, and

applications, with a focus on its role in the development of novel therapeutics, particularly in the

field of opioid receptor modulation.

Core Properties and Specifications
Fmoc-2,6-dimethyl-L-tyrosine is a synthetic derivative of the amino acid L-tyrosine. It features

two key modifications: a base-labile fluorenylmethoxycarbonyl (Fmoc) group protecting the α-

amino group and two methyl groups substituted at the 2 and 6 positions of the phenol ring. This

unique structure imparts valuable characteristics for its primary application in solid-phase

peptide synthesis (SPPS).[1] The dimethyl substitution enhances the hydrophobicity and steric

bulk of the side chain, which can lead to peptides with increased metabolic stability, receptor

affinity, and modified biological activity.[1][2]
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Physicochemical Data
The fundamental properties of Fmoc-2,6-dimethyl-L-tyrosine are summarized below,

compiled from various chemical suppliers and databases.

Property Value Reference(s)

CAS Number 206060-54-0 [3][4]

Molecular Formula C₂₆H₂₅NO₅ [3][4][5]

Molecular Weight 431.49 g/mol [3][5]

Appearance White to off-white solid/powder [1][6]

Purity
≥98% (Assay), ≥99.5% (Chiral

HPLC)
[1][6]

Optical Rotation
[α]D²⁰ = -19 ± 2° (c=1 in

MeOH)
[1]

IUPAC Name

(2S)-2-[[(9H-fluoren-9-

yl)methoxy]carbonylamino]-3-

(4-hydroxy-2,6-

dimethylphenyl)propanoic acid

[4]

Storage Conditions 2 - 8 °C, protect from moisture [1]

Computed Density 1.290 g/cm³ [6][7]

Computed Boiling Point 691.2 ± 55.0 °C at 760 mmHg [6][7]

Analytical Data
Detailed spectroscopic data is essential for confirming the identity and purity of the compound.

While a publicly available Certificate of Analysis with complete spectral assignments for this

specific compound is not readily available, the expected data based on its structure and

analysis of similar compounds are as follows:

¹H NMR & ¹³C NMR: The spectra would confirm the presence of the Fmoc group (with

characteristic aromatic signals between ~7.3-7.9 ppm), the dimethylated tyrosine ring (with
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two methyl singlets and aromatic protons), and the chiral alpha-carbon environment.

Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry would be

expected to show a prominent ion corresponding to the protonated molecule [M+H]⁺ at

approximately m/z 432.18.

High-Performance Liquid Chromatography (HPLC): Chiral HPLC is used to confirm

enantiomeric purity, while reverse-phase HPLC is used to assess chemical purity, which is

typically specified as ≥98%.[1][6]

Experimental Protocols
Fmoc-2,6-dimethyl-L-tyrosine is primarily used as a building block in Fmoc-based solid-

phase peptide synthesis (SPPS). The following sections provide detailed, generalized

methodologies for its synthesis and incorporation into a peptide chain.

Synthesis of Fmoc-2,6-dimethyl-L-tyrosine
The synthesis involves two main stages: the creation of the unnatural amino acid 2,6-dimethyl-

L-tyrosine, followed by the protection of its α-amino group with Fmoc. The following is a

generalized workflow.
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Synthesis of 2,6-dimethyl-L-tyrosine Core

Fmoc Protection

Protected L-Tyrosine Derivative

Palladium-Catalyzed C-H Dimethylation

Methylating Agent (e.g., Me-B(pin))

Deprotection of Side Chain

Acidic or Hydrogenolysis Conditions

2,6-dimethyl-L-tyrosine

Dissolve Core AA in Aq. Base (e.g., NaHCO₃)

Input for Protection

Add Fmoc-OSu in Organic Solvent (e.g., Dioxane)

Biphasic Mixture

Reaction at Room Temperature

Vigorous Stirring

Acidification & Extraction

Purification (Crystallization/Chromatography)

Fmoc-2,6-dimethyl-L-tyrosine
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Peptide-Resin with free N-terminus

Activate Fmoc-Dmt-OH
(e.g., with HATU/DIPEA in DMF)

Couple Activated AA to Resin

Add to Resin

Wash Resin (DMF)

Monitor with Kaiser Test

Fmoc Deprotection
(20% Piperidine in DMF)

Wash Resin (DMF, DCM)

Proceed to Next Coupling Cycle
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Dmt-Peptide Agonist

δ-Opioid Receptor (DOR)

Binds

Heterotrimeric G-Protein
(Gαi/o, Gβγ)

Activates

Adenylyl Cyclase (AC)

Gαi inhibits

GIRK Channels

Gβγ activates

Ca²⁺ Channels

Gβγ inhibits

cAMP

Converts

ATP

Protein Kinase A (PKA)

Activates

K⁺ Efflux ↓ Ca²⁺ Influx

Hyperpolarization

Cellular Response
(e.g., Analgesia)

↓ Neurotransmitter Release
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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